1-[3-(morpholine-4-sulfonyl)pyridin-2-yl]-N-(3-phenylpropyl)piperidine-4-carboxamide
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Description
1-[3-(morpholine-4-sulfonyl)pyridin-2-yl]-N-(3-phenylpropyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H32N4O4S and its molecular weight is 472.6. The purity is usually 95%.
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Scientific Research Applications
Imaging Applications
Compounds with imidazo[1,2-a]pyridine and imidazo[2,1-b]thiazole scaffolds have been studied for their potential as probes in imaging studies. For instance, Katsifis et al. (2000) synthesized substituted [123I]imidazo[1,2-α]pyridines with high affinity and selectivity for Peripheral Benzodiazepine Receptors (PBR), aiming for the study of PBR in vivo using SPECT imaging techniques (Katsifis et al., 2000).
Cytotoxic Activity
Compounds bearing imidazo[2,1-b]thiazole scaffolds have been evaluated for their cytotoxicity against human cancer cell lines. Ding et al. (2012) found that specific derivatives exhibited potential inhibitory effects against cancer cell lines, suggesting their utility in cancer research (Ding et al., 2012).
Antimicrobial Activity
Imidazo[2,1-b]thiazole derivatives have also been synthesized and tested for their antimicrobial activities. Güzeldemirci and Küçükbasmacı (2010) reported that some compounds exhibited promising antimicrobial activities, assessed through microbroth dilution techniques (Güzeldemirci & Küçükbasmacı, 2010).
Catalyst Design
Imidazole-based acetamide derivatives have been explored as catalysts in chemical reactions. Serafimidou et al. (2008) synthesized a biomimetic ligand bearing imidazole rings, evaluated as a catalyst for alkene epoxidation with H2O2, indicating the potential of such compounds in catalysis (Serafimidou et al., 2008).
Properties
IUPAC Name |
1-(3-morpholin-4-ylsulfonylpyridin-2-yl)-N-(3-phenylpropyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4O4S/c29-24(26-13-4-8-20-6-2-1-3-7-20)21-10-14-27(15-11-21)23-22(9-5-12-25-23)33(30,31)28-16-18-32-19-17-28/h1-3,5-7,9,12,21H,4,8,10-11,13-19H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJBPWBDVCKNNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCCC2=CC=CC=C2)C3=C(C=CC=N3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.